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CAS No.: 700-84-5

Cat. No.: S774613

Get Quote

Technical Data Summary

The table below summarizes the key physical and storage properties of 5-Fluoro-1-indanone (CAS 700-84-

5) gathered from chemical suppliers and databases.

Property Specification / Recommended Condition Source

Chemical
Structure

C9H7FO (Molecular Weight: 150.15) [1] [2]
[3]

Appearance White to yellowish crystalline solid or powder [2] [3]
[4]

Melting Point 38-40 °C [2] [4]

Storage
Temperature

0-8 °C (Refrigerator) [2] [3]

Physical State at
RT

Low melting solid (may be liquid at room temperature) [2] [4]
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Property Specification / Recommended Condition Source

Protective
Equipment

Dust mask (N95), Eyeshields, Gloves [4]

Hazards Harmful if inhaled, in contact with skin, or swallowed. Irritating to eyes,
respiratory system, and skin.

[2] [4]

FAQs and Troubleshooting

Here are answers to common questions and solutions to potential problems regarding the storage and

handling of 5-Fluoro-1-indanone.

Q1: What is the most critical factor in storing 5-Fluoro-1-indanone? The primary rule is

consistent refrigeration. The product specifications from multiple suppliers explicitly state to store at

0-8°C [2] [3]. This low temperature slows down degradation reactions and maintains the compound's

chemical integrity for pharmaceutical and biochemical research applications [3].

Q2: My 5-Fluoro-1-indanone has turned from white to dark yellow or brown. What does this

mean? A significant color change is a strong visual indicator of decomposition. While the compound

is typically white to pale yellow when pure [2] [3], a darkening color suggests the formation of

degradation products. The compound should be used with caution, as its purity and reactivity in

syntheses may be compromised.

Q3: The solid material has become liquid in the refrigerator. Is this a problem? Not necessarily.

The listed melting point of 5-Fluoro-1-indanone is 38-40°C [2] [4], which is relatively low. It is

described as a "crystalline low melting solid," meaning it can melt even under mild handling

conditions or in a warm environment [2]. As long as it has been stored within the recommended 0-8°C

range, this is likely a physical property rather than a sign of decomposition. Allow it to cool fully in the

refrigerator before use.

Q4: What are the best practices for handling this compound to ensure its stability?

Airtight Sealing: Always keep the container tightly closed when not in use to prevent
absorption of moisture from the air.
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Temperature Control: Minimize the time the compound spends outside the refrigerator. Allow it

to acclimatize to room temperature inside a sealed container to prevent water condensation.
Use Protective Equipment: Given that it is harmful and irritating [2] [4], always handle it in a

fume hood while wearing appropriate gloves, eyeshields, and an N95 dust mask to prevent
personal exposure and contamination of the sample.

Experimental Workflow for Storage and Handling

The following diagram outlines the recommended procedure for storing and using 5-Fluoro-1-indanone to

minimize decomposition.

Start: Retrieve Container

Check for color changes
(Dark yellow/brown may
indicate decomposition)

Weigh in Fume Hood
(Use gloves, eyeshields, N95 mask)

Seal Container Airtight

After use

Proceed with Experiment

Store Immediately at 0-8°C

Click to download full resolution via product page
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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